1-(4-Methoxyphenyl)-2-(pyrimidin-4-yl)ethanol

• IUPAC Name: 1-(4-methoxyphenyl)-2-pyrimidin-4-ylethanol
• InChI: InChI=1S/C13H14N2O2/c1-17-12-4-2-10(3-5-12)13(16)8-11-6-7-14-9-15-11/h2-7,9,13,16H,8H2,1H3
• InChI Key: NCDZMQADLRAVOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC2=NC=NC=C2)O
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID50340488
• Molecular Weight: 230.26 g/mol
• CAS No.: 185848-10-6

Description

1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol is an organic compound that features a pyrimidine ring substituted with a methoxyphenyl group and an ethanol moiety

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its structural similarity to biologically active compounds.

Medicine: Studied for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

Without specific context (such as the compound’s use in a biological or chemical process), it’s difficult to comment on its mechanism of action.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide detailed safety and hazard information. As with any chemical compound, appropriate safety precautions should be taken when handling it to prevent exposure and potential harm.

Biochemical Analysis

Biochemical Properties

. Based on its structural similarity to other compounds, it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions could be influenced by the methoxyphenyl and pyrimidin-4-ylethanol groups present in the compound .

Cellular Effects

It is plausible that it could influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

There is currently no available data on the effects of different dosages of 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol in animal models .

Metabolic Pathways

The metabolic pathways involving 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol, including any enzymes or cofactors it interacts with, are not well-characterized .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol typically involves multi-step organic reactions. One common method includes the condensation of 4-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base to form the corresponding chalcone. This intermediate is then subjected to cyclization with guanidine to yield the pyrimidine ring. Finally, reduction of the keto group using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride results in the formation of the desired ethanol derivative .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of solvents, catalysts, and reaction conditions is crucial to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol undergoes various chemical reactions, including:

Oxidation: The ethanol moiety can be oxidized to the corresponding aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to its corresponding alkane using strong reducing agents like lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic aromatic substitution.

Major Products Formed:

Oxidation: 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylacetaldehyde or 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylacetic acid.

Reduction: 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethane.

Substitution: Various substituted derivatives depending on the nucleophile used.

Comparison with Similar Compounds

• 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylmethanol
• 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylpropanol
• 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylbutanol

Comparison: 1-(4-Methoxyphenyl)-2-pyrimidin-4-ylethanol is unique due to its specific substitution pattern and the presence of both a pyrimidine ring and an ethanol moiety. This combination imparts distinct chemical and biological properties compared to its analogs. For instance, the ethanol group may enhance its solubility and reactivity, making it more suitable for certain applications .